3,5-Dibromopyridine-4-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of 3,5-Dibromopyridine-4-carboxylic acid and its derivatives involves multiple steps, including halogenation, carboxylation, and functional group transformations. A notable method for synthesizing related pyridine carboxylic acids includes the electrocatalytic carboxylation of bromopyridines with CO2 in ionic liquids, offering a green and efficient pathway to obtain carboxylated pyridines with high yields and selectivity (Feng et al., 2010).
Scientific Research Applications
Synthesis of Bioactive Compounds : 3,5-Dibromopyridine is used as a key intermediate in the synthesis of mono-arylpyridyl bromides, which can be further functionalized to generate bioactive compounds. A study by Zhang et al. (2007) utilized palladacycle catalyzed Suzuki reaction of 3,5-dibromopyridine with arylboronic acids to achieve high yields of mono-arylation products (Zhang et al., 2007).
Electrocatalytic Carboxylation : Feng et al. (2010) explored the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2, demonstrating the potential of 3,5-dibromopyridine derivatives in green chemistry applications. This process occurs in an ionic liquid and avoids the use of volatile and toxic solvents (Feng et al., 2010).
Supramolecular Chemistry : Montis and Hursthouse (2012) studied the crystalline adducts of substituted salicylic acids with 4-aminopyridine, including hydrates and solvates, highlighting the use of 3,5-dibromopyridine derivatives in creating diverse molecular structures (Montis & Hursthouse, 2012).
Dye-Sensitized Solar Cells : Constable et al. (2009) reported the use of 3,5-dibromopyridine derivatives in the synthesis of copper(I) complexes, which are then incorporated into dye-sensitized solar cells (DSCs). This application underlines the material science aspect of 3,5-dibromopyridine chemistry (Constable et al., 2009).
Insulin-Mimetic Activities : A study by Nakai et al. (2005) explored metal complexes of 3-hydroxypyridine-2-carboxylic acid, a related compound, demonstrating insulin-mimetic activities. This research potentially opens doors for biological and pharmaceutical applications of 3,5-dibromopyridine derivatives (Nakai et al., 2005).
Organic Synthesis Techniques : Research by Chambers and Marfat (1997) focused on the carboalkoxylation of 2,5-dibromopyridine, a closely related compound, to afford esters of pyridine-2-carboxylic acid. This demonstrates the versatility of dibromopyridines in organic synthesis (Chambers & Marfat, 1997).
Chemical Interaction Studies : Bickmeyer et al. (2005) investigated a secondary metabolite, 4,5-dibromopyrrole-2-carboxylic acid, from marine sponges, focusing on its interaction with cellular calcium signals. This study adds a biological perspective to the applications of dibromopyridine derivatives (Bickmeyer et al., 2005).
Mechanism of Action
The mechanism of action of 3,5-Dibromopyridine-4-carboxylic acid in chemical reactions involves the introduction of various bio-relevant functional groups to pyridine . This is achieved through a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans .
Safety and Hazards
The safety and hazards associated with 3,5-Dibromopyridine-4-carboxylic acid include Acute Toxicity (Oral), Eye Irritation, Respiratory Sensitization, Skin Irritation, and Specific Target Organ Toxicity (Single Exposure) . The compound has a hazard classification of Acute Tox. 4 Oral - Eye Irrit. 2 - Resp. Sens. 1 - Skin Irrit. 2 - STOT SE 3 .
Future Directions
properties
IUPAC Name |
3,5-dibromopyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Br2NO2/c7-3-1-9-2-4(8)5(3)6(10)11/h1-2H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRKLXFGPVUZEDK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C=N1)Br)C(=O)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Br2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30571455 |
Source
|
| Record name | 3,5-Dibromopyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30571455 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.90 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13958-91-3 |
Source
|
| Record name | 3,5-Dibromopyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30571455 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 13958-91-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![disodium;N-[1-(sulfidocarbothioylamino)propan-2-yl]carbamodithioate](/img/structure/B83365.png)
![6-Oxabicyclo[3.1.0]hexane-2,4-diol,diacetate,(1R,2R,4S,5S)-rel-(9CI)](/img/structure/B83368.png)
